2-(3-{[(3R*,4R*)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidin-1-yl]carbonyl}phenoxy)acetamide

• IUPAC Name: 2-[3-[(3R,4R)-3-(hydroxymethyl)-4-(piperidin-1-ylmethyl)pyrrolidine-1-carbonyl]phenoxy]acetamide
• InChI: InChI=1S/C20H29N3O4/c21-19(25)14-27-18-6-4-5-15(9-18)20(26)23-11-16(17(12-23)13-24)10-22-7-2-1-3-8-22/h4-6,9,16-17,24H,1-3,7-8,10-14H2,(H2,21,25)/t16-,17-/m1/s1
• InChI Key: ALGHSHULVIXLMV-IAGOWNOFSA-N
• Canonical SMILES: C1CCN(CC1)CC2CN(CC2CO)C(=O)C3=CC(=CC=C3)OCC(=O)N
• Isomeric SMILES: C1CCN(CC1)C[C@@H]2CN(C[C@@H]2CO)C(=O)C3=CC(=CC=C3)OCC(=O)N
• Molecular Formula: C20H29N3O4
• Molecular Weight: 375.5 g/mol

Description

Synthesis Analysis

The synthesis of similar complex molecules often involves multiple steps including the formation of intermediate compounds, reaction with activating agents, and final purification. For instance, in the synthesis of 2-(4-(2-((1 H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, a potent ACAT inhibitor, significant modifications like the insertion of a piperazine unit led to enhanced solubility and oral absorption (Shibuya et al., 2018).

Molecular Structure Analysis

The molecular structure of compounds similar to the one can be elucidated using methods like X-ray diffraction. This technique helps in understanding the conformation and potential binding sites of the molecule, as seen in the study of 2-acetoxy-N-[3-[m-(1-piperidinomethyl)phenoxy]propyl]acetamide (roxatidide acetate) (In et al., 1988).

Chemical Reactions and Properties

The chemical behavior of such compounds is influenced by their functional groups. For example, N-phenoxypropylacetamide derivatives, which bear structural similarity, show antiulcer activity, demonstrating how chemical structure relates to pharmacological properties (Ueda et al., 1990).

Physical Properties Analysis

The physical properties of these compounds, such as solubility and melting point, are key for their practical application. For example, the insertion of certain units can dramatically enhance solubility, as seen in the modification of 2-(4-(2-((1 H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride (Shibuya et al., 2018).

Chemical Properties Analysis

Chemical properties like reactivity, stability, and binding affinity can be inferred from studies on similar compounds. For instance, certain acetamide derivatives exhibit significant binding affinity and selectivity, revealing the importance of precise structural features for their biological activity (Mitsuya et al., 2000).